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Compound of Interest

Compound Name: Z-Glu(OtBu)-OH

Cat. No.: B554404 Get Quote

An In-depth Technical Guide to the Physical Properties of Z-Glu(OtBu)-OH

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical and chemical properties of reagents is paramount for predictable and successful

experimental outcomes. Z-Glu(OtBu)-OH, a protected derivative of L-glutamic acid, is a critical

building block in peptide synthesis. This guide provides a detailed overview of its core physical

properties, presented for practical application in a laboratory setting.

General and Chemical Properties
Z-Glu(OtBu)-OH, chemically known as (2S)-5-[(2-methylpropan-2-yl)oxy]-5-oxo-2-

(phenylmethoxycarbonylamino)pentanoic acid, is a derivative of glutamic acid with two

protecting groups: a benzyloxycarbonyl (Z) group on the amine and a tert-butyl (tBu) ester on

the side-chain carboxylic acid.[1] These protecting groups are essential for directing the

chemical reactions during peptide synthesis.[1]

Property Value

CAS Number 3886-08-6[1][2][3][4][5]

Molecular Formula C17H23NO6[1][2][4][5]

Molecular Weight 337.37 g/mol [1][2]
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Physical State and Appearance
Under standard laboratory conditions, Z-Glu(OtBu)-OH is a solid. Its specific appearance can

vary slightly depending on the method of preparation and purification.

Property Description

Appearance
White to off-white or light yellow crystalline

powder.[1][2][5][6]

Thermal Properties
The melting and boiling points are crucial indicators of the purity and stability of a compound.

Z-Glu(OtBu)-OH has a well-defined, narrow melting point range, which is characteristic of a

pure crystalline solid.[1]

Property Value

Melting Point 83-87 °C[1][3][4][6][7]

Boiling Point 522.6 °C at 760 mmHg[3][6]

Optical Activity
As a chiral molecule, Z-Glu(OtBu)-OH rotates plane-polarized light, a property that is critical for

ensuring the stereochemical integrity of the final peptide.

Property Value

Specific Optical Rotation [α]D20 = -14.0 ± 2º (c=1 in MeOH)[5]

[α]D20 = -15° to -17° (0.5-2 mg/mL in methanol)

[7]

[α]D20 = -9.5° (0.5-2 mg/mL in ethanol)[7]

Solubility Profile
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The solubility of Z-Glu(OtBu)-OH is indicative of its amphiphilic nature, possessing both

hydrophobic protecting groups and a polar carboxylic acid.[1] This solubility profile is a key

consideration when selecting solvent systems for peptide coupling reactions and purifications.

Solvent Solubility

Methanol Soluble[1], Almost complete transparency[1][6]

Ethanol Soluble[1][7]

Chloroform Soluble[1][8]

Dichloromethane Soluble[1][8]

Ethyl Acetate Soluble[1][8]

Dimethyl Sulfoxide (DMSO) Soluble[1][8]

Acetone Soluble[1][8]

Petroleum Ether Insoluble[1][7]

Water Sparingly soluble[9]

Storage and Stability
Proper storage is essential to maintain the chemical integrity of Z-Glu(OtBu)-OH.

Condition Recommendation

Temperature

Powder: -20°C for 3 years, 4°C for 2 years. In

solvent: -80°C for 6 months, -20°C for 1 month.

[2]

General Storage
Keep container tightly closed in a dry, cool, and

well-ventilated place.[10][11]

Stability
Stable under recommended storage conditions.

[10]

Incompatibilities Avoid strong oxidizing agents.[10]
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Experimental Protocols
Detailed, step-by-step experimental protocols for the determination of the physical properties

listed above are not available in the provided search results. However, standard analytical

techniques are employed for these characterizations:

Melting Point: Determined using a calibrated melting point apparatus, where the sample is

heated at a controlled rate, and the temperature range from the first sign of melting to

complete liquefaction is recorded.

Optical Rotation: Measured with a polarimeter. A solution of the compound with a known

concentration is prepared in a specified solvent (e.g., methanol), and the angle of rotation of

plane-polarized light passing through the solution is measured at a specific wavelength

(typically the sodium D-line, 589 nm) and temperature.

Solubility: Assessed by systematically adding the solute to a known volume of a solvent at a

specific temperature until no more solute dissolves, thus determining the saturation point.

Spectroscopic Analysis: Techniques such as Nuclear Magnetic Resonance (NMR) and

Infrared (IR) spectroscopy are used to confirm the chemical structure and purity of the

compound.[1]

Visualization of Workflow
The following diagram illustrates a generalized workflow for the application of Z-Glu(OtBu)-OH
in solid-phase peptide synthesis (SPPS), a common technique where this reagent is employed.

[1]
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Caption: Generalized workflow for solid-phase peptide synthesis using Z-Glu(OtBu)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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